Cas no 2138115-49-6 (4-Methyl-3-(1,4-oxazepan-4-yl)cyclohexan-1-one)
4-Methyl-3-(1,4-oxazepan-4-yl)cyclohexan-1-one Chemical and Physical Properties
Names and Identifiers
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- 2138115-49-6
- 4-methyl-3-(1,4-oxazepan-4-yl)cyclohexan-1-one
- EN300-1158601
- 4-Methyl-3-(1,4-oxazepan-4-yl)cyclohexan-1-one
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- Inchi: 1S/C12H21NO2/c1-10-3-4-11(14)9-12(10)13-5-2-7-15-8-6-13/h10,12H,2-9H2,1H3
- InChI Key: NNLHFRCXHWHFKL-UHFFFAOYSA-N
- SMILES: O1CCCN(CC1)C1CC(CCC1C)=O
Computed Properties
- Exact Mass: 211.157228913g/mol
- Monoisotopic Mass: 211.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 29.5Ų
4-Methyl-3-(1,4-oxazepan-4-yl)cyclohexan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1158601-0.05g |
4-methyl-3-(1,4-oxazepan-4-yl)cyclohexan-1-one |
2138115-49-6 | 0.05g |
$719.0 | 2023-06-08 | ||
| Enamine | EN300-1158601-0.1g |
4-methyl-3-(1,4-oxazepan-4-yl)cyclohexan-1-one |
2138115-49-6 | 0.1g |
$755.0 | 2023-06-08 | ||
| Enamine | EN300-1158601-0.25g |
4-methyl-3-(1,4-oxazepan-4-yl)cyclohexan-1-one |
2138115-49-6 | 0.25g |
$789.0 | 2023-06-08 | ||
| Enamine | EN300-1158601-0.5g |
4-methyl-3-(1,4-oxazepan-4-yl)cyclohexan-1-one |
2138115-49-6 | 0.5g |
$823.0 | 2023-06-08 | ||
| Enamine | EN300-1158601-1.0g |
4-methyl-3-(1,4-oxazepan-4-yl)cyclohexan-1-one |
2138115-49-6 | 1g |
$857.0 | 2023-06-08 | ||
| Enamine | EN300-1158601-2.5g |
4-methyl-3-(1,4-oxazepan-4-yl)cyclohexan-1-one |
2138115-49-6 | 2.5g |
$1680.0 | 2023-06-08 | ||
| Enamine | EN300-1158601-5.0g |
4-methyl-3-(1,4-oxazepan-4-yl)cyclohexan-1-one |
2138115-49-6 | 5g |
$2485.0 | 2023-06-08 | ||
| Enamine | EN300-1158601-10.0g |
4-methyl-3-(1,4-oxazepan-4-yl)cyclohexan-1-one |
2138115-49-6 | 10g |
$3683.0 | 2023-06-08 |
4-Methyl-3-(1,4-oxazepan-4-yl)cyclohexan-1-one Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
Additional information on 4-Methyl-3-(1,4-oxazepan-4-yl)cyclohexan-1-one
4-Methyl-3-(1,4-oxazepan-4-yl)cyclohexan-1-one (CAS No. 2138115-49-6): A Comprehensive Overview
4-Methyl-3-(1,4-oxazepan-4-yl)cyclohexan-1-one (CAS No. 2138115-49-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique cyclohexanone core and 1,4-oxazepane substituent, plays a pivotal role in the development of novel therapeutic agents. Its structural complexity and functional versatility make it a valuable intermediate in synthetic chemistry.
The molecular structure of 4-Methyl-3-(1,4-oxazepan-4-yl)cyclohexan-1-one features a cyclohexanone ring substituted with a methyl group at the 4-position and a 1,4-oxazepane moiety at the 3-position. This arrangement imparts distinct chemical properties, such as moderate polarity and stability under physiological conditions. Researchers have explored its potential in drug discovery, particularly in targeting central nervous system (CNS) disorders and metabolic diseases, due to its ability to modulate specific biological pathways.
In recent years, the demand for 4-Methyl-3-(1,4-oxazepan-4-yl)cyclohexan-1-one has surged, driven by its applications in medicinal chemistry and pharmaceutical intermediates. The compound's CAS No. 2138115-49-6 is frequently searched in academic and industrial databases, reflecting its growing relevance. Its synthesis typically involves multi-step organic reactions, including reductive amination and ring-closing strategies, which are optimized for high yield and purity.
One of the most intriguing aspects of 4-Methyl-3-(1,4-oxazepan-4-yl)cyclohexan-1-one is its potential role in addressing neurodegenerative diseases. With the global rise in conditions like Alzheimer's and Parkinson's, researchers are investigating compounds with CNS permeability and neuroprotective effects. The 1,4-oxazepane moiety, in particular, is known to enhance bioavailability and target engagement, making this compound a promising candidate for further study.
From a commercial perspective, 4-Methyl-3-(1,4-oxazepan-4-yl)cyclohexan-1-one is supplied by leading chemical manufacturers specializing in high-purity intermediates. Its CAS No. 2138115-49-6 ensures traceability and quality control, which are critical for regulatory compliance in pharmaceutical applications. The compound is typically available in gram to kilogram quantities, catering to both research and development needs.
In addition to its pharmaceutical applications, 4-Methyl-3-(1,4-oxazepan-4-yl)cyclohexan-1-one is also explored in material science and catalysis. Its unique structure allows for functionalization, enabling the creation of novel polymers and catalysts. This versatility aligns with the growing trend of sustainable chemistry, where researchers seek eco-friendly alternatives for industrial processes.
For those working with 4-Methyl-3-(1,4-oxazepan-4-yl)cyclohexan-1-one, proper handling and storage are essential to maintain its integrity. The compound should be stored in a cool, dry environment, away from light and moisture. Safety data sheets (SDS) provide detailed guidelines for its use, ensuring compliance with laboratory and industrial standards.
The future of 4-Methyl-3-(1,4-oxazepan-4-yl)cyclohexan-1-one (CAS No. 2138115-49-6) looks promising, with ongoing research uncovering new applications and synthetic routes. As the scientific community continues to explore its potential, this compound is poised to play a key role in advancing drug discovery and chemical innovation. Its combination of structural novelty and functional adaptability makes it a standout in the realm of organic chemistry.
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